Cas no 197094-18-1 (5,6-dihydropyrrolo[1,2-b]pyrazol-4-one)

5,6-Dihydropyrrolo[1,2-b]pyrazol-4-one is a heterocyclic compound featuring a fused pyrrole-pyrazole core, which serves as a versatile scaffold in medicinal and synthetic chemistry. Its unique structure offers advantages in the development of biologically active molecules, particularly due to its potential as a pharmacophore in drug discovery. The compound’s rigid bicyclic framework enhances binding affinity and selectivity in target interactions, making it valuable for designing enzyme inhibitors or receptor modulators. Additionally, its synthetic accessibility allows for efficient derivatization, enabling the exploration of structure-activity relationships. This compound is particularly useful in the synthesis of novel therapeutic agents, leveraging its balanced physicochemical properties for improved bioavailability and metabolic stability.

5,6-dihydropyrrolo[1,2-b]pyrazol-4-one structure

197094-18-1 structure

Product Name:5,6-dihydropyrrolo[1,2-b]pyrazol-4-one

CAS No:197094-18-1

MF:C₆H₆N₂O

MW:122.12464094162

CID:117051

PubChem ID:15356618

Update Time:2025-05-28

5,6-dihydropyrrolo[1,2-b]pyrazol-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrrolo[1,2-b]pyrazol-4-one,5,6-dihydro-
- 4H-Pyrrolo[1,2-b]pyrazol-4-one,5,6-dihydro-(9CI)
- 5,6-Dihydro-pyrrolo[1,2-b]pyrazol-4-one
- 5,6-dihydropyrrolo[1,2-b]pyrazol-4-one
- 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-4-one
- D73593
- 197094-18-1
- CS-0068330
- AKOS022902643
- SCHEMBL15473978
- DB-090820
- Inchi： 1S/C6H6N2O/c9-6-2-4-8-5(6)1-3-7-8/h1,3H,2,4H2
- InChI Key： CYFAKPWBCXWXDO-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=NN2CC1

Computed Properties

Exact Mass: 122.048012819g/mol
Monoisotopic Mass: 122.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 34.9Å²

5,6-dihydropyrrolo[1,2-b]pyrazol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-100MG	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	100MG	￥ 1,980.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-250MG	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	250MG	￥ 3,168.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-500MG	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	500MG	￥ 5,280.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-1G	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	1g	￥ 7,920.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-5G	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	5g	￥ 23,760.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-100mg	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	100mg	￥1978.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-250mg	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	250mg	￥3165.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-500mg	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	500mg	￥5276.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-1g	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	1g	￥7914.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU2238-100.0mg	5,6-dihydropyrrolo[1,2-b]pyrazol-4-one	197094-18-1	95%	100.0mg	￥1978.0000	2025-04-12